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Compound of Interest

Compound Name: SGKtide

Cat. No.: B12385890

In the landscape of kinase research and drug discovery, peptide substrates are indispensable
tools for assaying kinase activity and determining inhibitor specificity. Among the plethora of
available substrates, SGKtide and Crosstide are widely utilized for studying specific branches
of the kinome. This guide provides a detailed comparison of their kinase selectivity, supported
by available experimental data, to aid researchers in selecting the appropriate tool for their
studies.

Introduction to SGKtide and Crosstide

SGKtide is a synthetic peptide with the sequence CKKRNRRLSVA. It is primarily recognized
as a substrate for the Serum/Glucocorticoid-regulated Kinase (SGK) family and the related
NDR (Nuclear Dbf2-related) family of kinases. Its sequence is derived from a phosphorylation
site consensus for these kinases.

Crosstide, with the sequence GRPRTSSFAEG, is a synthetic peptide corresponding to the
phosphorylation site of Glycogen Synthase Kinase 3 (GSK3) that is targeted by Akt (also
known as Protein Kinase B, PKB). It is a well-established and widely used substrate for Akt and
is also known to be phosphorylated by other kinases in the AGC kinase family, such as
MAPKAP Kinase-1 (RSK) and p70 S6 Kinase (S6K).

Kinase Selectivity Profile

The utility of a peptide substrate is largely defined by its selectivity towards different kinases.
An ideal substrate would be exclusively phosphorylated by a single kinase or a specific kinase
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family, thereby providing a clear and unambiguous readout of its activity. The following table
summarizes the known kinase targets for SGKtide and Crosstide based on available literature.

Feature SGKtide Crosstide

Peptide Sequence CKKRNRRLSVA GRPRTSSFAEG

SGK family (SGK1, SGK2,
Primary Kinase Target(s) SGK3), NDR family (NDR1, Akt family (Aktl, Akt2, Akt3)
NDR2)

LATS1/MOBKL1A, _
MAPKAP Kinase-1 (RSK), p70

Other Known Kinases LATS2/MOBKL1A, PAK4, ]
S6 Kinase (S6K), SGK
PAK6
Primary Signaling Pathway PI3K/PDK1/SGK Pathway PI3K/Akt/mTOR Pathway

Quantitative Comparison of Kinase Phosphorylation

Direct, head-to-head quantitative comparisons of the phosphorylation efficiency of SGKtide
and Crosstide across a broad kinase panel are not readily available in the public domain.
However, some kinetic data for Crosstide with its primary target, Aktl, has been reported.

Peptide Kinase KM V max Notes
Lower KM
~5-fold lower o
) Similar to suggests a
Crosstide Human Aktl than truncated B- _ o
- truncated B-5/I higher affinity for
Aktl.
Quantitative

kinetic data for
SGKtide across
) ) a panel of
) ] Not Publicly Not Publicly ) ]
SGKitide Various ) ) kinases is not
Available Available

readily found in
the literature,
highlighting a

knowledge gap.
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Disclaimer: The kinetic data for Crosstide is based on a comparison with another peptide
substrate (B-5/I) and not a direct measurement presented in isolation. The absence of
comparable data for SGKtide prevents a direct quantitative comparison.

Signaling Pathways

The primary kinases targeted by SGKtide and Crosstide, SGK and Akt respectively, are key
downstream effectors of the phosphoinositide 3-kinase (PI3K) pathway. Understanding their
position in these signaling cascades is crucial for interpreting experimental results.
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 To cite this document: BenchChem. [SGKtide vs. Crosstide: A Comparative Analysis of
Kinase Selectivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385890#comparing-the-kinase-selectivity-of-
sgktide-and-crosstide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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